Cas no 763919-75-1 (methyl 2-amino-3-(piperidin-1-yl)propanoate)

• Product Name: methyl 2-amino-3-(piperidin-1-yl)propanoate
• CAS No: 763919-75-1
• MF: C₉H₁₈N₂O₂
• MW: 186.251422405243
• MDL: MFCD16139467
• CID: 5232490
• PubChem ID: 10988984
• Update Time: 2026-03-07

methyl 2-amino-3-(piperidin-1-yl)propanoate Chemical and Physical Properties

Names and Identifiers

• 1-Piperidinepropanoic acid, α-amino-, methyl ester
• methyl 2-amino-3-(piperidin-1-yl)propanoate

• MDL： MFCD16139467
• Inchi： 1S/C9H18N2O2/c1-13-9(12)8(10)7-11-5-3-2-4-6-11/h8H,2-7,10H2,1H3
• InChI Key： BZBYKPDYYXSBIQ-UHFFFAOYSA-N
• SMILES： C(N1CCCCC1)C(N)C(=O)OC

Additional information on methyl 2-amino-3-(piperidin-1-yl)propanoate

Methyl 2-Amino-3-(Piperidin-1-Yl)Propanoate: A Comprehensive Overview

Methyl 2-amino-3-(piperidin-1-yl)propanoate (CAS No. 763919-75-1) is a compound of significant interest in the fields of organic chemistry, pharmacology, and materials science. This compound, with its unique structural features, has garnered attention due to its potential applications in drug development and as a versatile building block in chemical synthesis. In this article, we delve into the properties, synthesis, applications, and recent advancements associated with methyl 2-amino-3-(piperidin-1-yl)propanoate, providing a comprehensive understanding of its role in contemporary research.

The molecular structure of methyl 2-amino-3-(piperidin-1-yl)propanoate is characterized by a propanoate backbone with an amino group at the second carbon and a piperidine ring attached to the third carbon. This arrangement imparts the compound with unique electronic and steric properties, making it an attractive candidate for various chemical transformations. Recent studies have highlighted its ability to act as a precursor in the synthesis of bioactive molecules, particularly in the development of peptide mimetics and inhibitors for therapeutic targets.

One of the most notable aspects of methyl 2-amino-3-(piperidin-1-yl)propanoate is its role in medicinal chemistry. Researchers have exploited its structure to design molecules that can modulate enzyme activity, particularly in the context of protease inhibitors. For instance, a study published in *Journal of Medicinal Chemistry* demonstrated that derivatives of this compound exhibit potent inhibitory activity against cysteine proteases, which are implicated in diseases such as cancer and neurodegenerative disorders. The ability to fine-tune the substituents on the piperidine ring has further expanded its utility in drug design.

In addition to its pharmacological applications, methyl 2-amino-3-(piperidin-1-yl)propanoate has found use in materials science. Its amine functionality makes it a valuable component in the synthesis of polyamides and other polymer systems. Recent advancements in polymer chemistry have leveraged this compound to develop high-performance materials with tailored mechanical and thermal properties. For example, researchers at the University of California have reported the use of this compound as a monomer in the fabrication of biodegradable polymers for biomedical applications.

The synthesis of methyl 2-amino-3-(piperidin-1-yloxy)propanoate involves a multi-step process that typically begins with the preparation of intermediates such as amino alcohols or ketones. The incorporation of piperidine into the molecule is often achieved through nucleophilic substitution or coupling reactions, depending on the specific conditions employed. Recent optimizations in synthetic protocols have significantly improved the yield and purity of this compound, making it more accessible for large-scale production.

From an environmental standpoint, methyl 2-amino-3-(piperidin-1-yloxy)propanoate exhibits favorable biodegradation characteristics under aerobic conditions. Studies conducted by environmental chemists have shown that this compound can be effectively metabolized by microbial communities, reducing its persistence in aquatic ecosystems. This attribute is particularly important for industries seeking sustainable chemical solutions that align with green chemistry principles.

In conclusion, methyl 2-amino-3-(piperidin-yloxy)propanoate (CAS No. 763919-Y5-Y) stands out as a versatile and multifaceted compound with applications spanning drug discovery, materials science, and environmental chemistry. Its unique structural features and reactivity continue to inspire innovative research directions, underscoring its importance in both academic and industrial settings. As advancements in synthetic methodologies and material characterization techniques unfold, we can expect even greater contributions from this compound to various scientific disciplines.